Cas no 687638-11-5 (4-chloro-2-(1H-pyrrol-1-yl)aniline)

• Product Name: 4-chloro-2-(1H-pyrrol-1-yl)aniline
• CAS No: 687638-11-5
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD12165072
• CID: 1731068
• PubChem ID: 10702930
• Update Time: 2025-05-26

4-chloro-2-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-(1H-pyrrol-1-yl)-
• AKOS010082120
• Z594279080
• 4-chloro-2-(1H-pyrrol-1-yl)aniline
• CS-0258212
• 4-chloro-2-pyrrol-1-ylaniline
• 4-CHLORO-2-(PYRROL-1-YL)ANILINE
• EN300-69411
• 687638-11-5

• MDL： MFCD12165072
• Inchi： 1S/C10H9ClN2/c11-8-3-4-9(12)10(7-8)13-5-1-2-6-13/h1-7H,12H2
• InChI Key： QOKNVTYZFLBMCY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N1C=CC=C1)N

Computed Properties

• Exact Mass: 192.04557
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-chloro-2-(1H-pyrrol-1-yl)aniline

4-Chloro-2-(1H-Pyrrol-1-yl)Aniline: A Comprehensive Overview

4-Chloro-2-(1H-pyrrol-1-yl)aniline (CAS No: 687638-11-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyrrole ring and a chlorine substituent, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. Recent studies have highlighted its role in various biochemical pathways and its ability to interact with key cellular components, making it a subject of extensive research.

The synthesis of 4-chloro-2-(1H-pyrrol-1-yl)aniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, often employing transition metal catalysts to facilitate key reactions such as coupling and cyclization. These advancements have not only improved the production efficiency but also opened new avenues for functionalizing the molecule with additional groups, enhancing its versatility in different applications.

In the realm of pharmacology, 4-chloro-2-(1H-pyrrol-1-yl)aniline has shown promise as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways, which are critical in diseases such as cancer and neurodegenerative disorders. For instance, recent research has focused on its potential as an inhibitor of kinases involved in cell proliferation and survival, suggesting its role in anticancer drug design.

Moreover, the electronic properties of 4-chloro-2-(1H-pyrrol-1-yl)aniline make it an attractive candidate for applications in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have investigated its integration into polymer blends and nanocomposites, exploring its potential to enhance device performance through tailored molecular interactions.

The environmental impact of 4-chloro-2-(1H-pyrrol-1-yl)aniline has also been a topic of interest. Studies have assessed its biodegradation pathways and toxicity profiles, providing insights into its safety for industrial use. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing concerns about long-term persistence in the environment.

In conclusion, 4-chloro-2-(1H-pyrrol-1-yl)aniline (CAS No: 687638-11-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthesis and application development, position it as a valuable tool for future innovations in chemistry and materials science.